Cas no 1189097-36-6 (Potassium 3-iodophenyltrifluoroborate)

• Product Name: Potassium 3-iodophenyltrifluoroborate
• CAS No: 1189097-36-6
• MF: C₆H₄BF₃IK
• MW: 309.904945373535
• MDL: MFCD09800739
• CID: 1077107
• PubChem ID: 46738067
• Update Time: 2025-07-19

Potassium 3-iodophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-iodophenyltrifluoroborate
• Potassium trifluoro(3-iodophenyl)borate(1-)
• CS-0137791
• Potassium 3-iodophenyltrifluoroborate, AldrichCPR
• potassium;trifluoro-(3-iodophenyl)boranuide
• AKOS016339817
• potassium trifluoro(3-iodophenyl)boranuide
• AT21501
• Potassium Trifluoro(3-iodophenyl)borate
• A910560
• Potassium3-iodophenyltrifluoroborate
• 1189097-36-6
• MFCD09800739
• AS-2317
• trifluoro(3-iodophenyl)borate
• Potassium 3-iodophenyl trifluoroborate

• MDL： MFCD09800739
• Inchi： 1S/C6H4BF3I.K/c8-7(9,10)5-2-1-3-6(11)4-5;/h1-4H;/q-1;+1
• InChI Key： OREURDWJZUTVFM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC([B-](F)(F)F)=C1.[K+]

Computed Properties

• Exact Mass: 309.90399g/mol
• Monoisotopic Mass: 309.90399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 202-204°C
• Sensitiveness: Light Sensitive

Potassium 3-iodophenyltrifluoroborate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Potassium 3-iodophenyltrifluoroborate

Potassium 3-iodophenyltrifluoroborate (CAS No. 1189097-36-6): An Overview and Recent Advances

Potassium 3-iodophenyltrifluoroborate (CAS No. 1189097-36-6) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as KIPTF, is a valuable reagent due to its unique chemical properties and reactivity. In this article, we will delve into the structure, synthesis, applications, and recent research developments of Potassium 3-iodophenyltrifluoroborate.

Structure and Properties

Potassium 3-iodophenyltrifluoroborate is a white crystalline solid with the molecular formula K₂C₉F₃I₂O₄. The compound consists of a 3-iodophenyl group attached to a trifluoroborate anion. The trifluoroborate anion (BF₃^-) is known for its stability and ability to form stable complexes with various metals, making it an attractive ligand in transition metal-catalyzed reactions. The presence of the iodine atom in the phenyl group imparts additional reactivity and functionalization potential to the molecule.

The physical properties of Potassium 3-iodophenyltrifluoroborate include a melting point of approximately 250°C and good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of chemical reactions and processes.

Synthesis and Preparation

The synthesis of Potassium 3-iodophenyltrifluoroborate typically involves the reaction of 3-iodophenylboronic acid with potassium trifluoroacetate. This reaction can be carried out under mild conditions, often using a base such as potassium carbonate (K₂CO₃) to facilitate the formation of the desired product. The overall reaction can be represented as follows:

C6H4I-B(OH)2 + KOCOCF3 → K(C6H4I-BF3) + H2O + CO2

This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. The purity of the final product can be further enhanced through recrystallization or other purification techniques.

Applications in Organic Synthesis and Medicinal Chemistry

Potassium 3-iodophenyltrifluoroborate has found numerous applications in organic synthesis, particularly in cross-coupling reactions. The trifluoroborate anion acts as a stable source of boron, which can be readily converted into various organometallic species under mild conditions. This makes it an excellent starting material for Suzuki-Miyaura coupling reactions, where it can be coupled with aryl or vinyl halides to form biaryl or styrene derivatives.

C6H4-I-BF3-K + Ar-X → CC6H4-C6H4Ar + KX + BF3-

In medicinal chemistry, Potassium 3-iodophenyltrifluoroborate has been used as a building block for the synthesis of bioactive molecules. Its iodine substituent can be selectively functionalized to introduce various pharmacophores or linker groups, enhancing the biological activity and selectivity of the final compounds. For example, recent studies have shown that derivatives of this compound exhibit promising antitumor activity against various cancer cell lines.

Recent Research Developments

The versatility of Potassium 3-iodophenyltrifluoroborate has led to several recent advancements in both fundamental research and practical applications. One notable area of research is the development of new catalytic systems that can efficiently activate the trifluoroborate anion for cross-coupling reactions under milder conditions. For instance, a recent study published in the Journal of Organic Chemistry reported the use of palladium catalysts supported on silica nanoparticles to achieve high yields and selectivities in Suzuki-Miyaura couplings involving Potassium 3-iodophenyltrifluoroborate.

Catalyst: Pd/SiO2
Reaction Conditions: Toluene, 100°C, Ar atmosphere
Yield: >95%

In addition to its use in cross-coupling reactions, there has been growing interest in exploring the potential of Potassium 3-iodophenyltrifluoroborate as a precursor for organocatalytic processes. A study published in Angewandte Chemie demonstrated that this compound can serve as an effective substrate for asymmetric organocatalysis, leading to the formation of chiral products with high enantioselectivity.

Catalyst: Chiral Brønsted Acid
Reaction Conditions: THF, -20°C
Enantioselectivity: >95% ee

Furthermore, researchers have investigated the use of Potassium 3-iodophenyltrifluoroborate in photoredox catalysis. A recent paper in Chemical Science reported that this compound can be activated by visible light to generate radical intermediates that participate in radical-mediated transformations. This approach opens up new possibilities for developing sustainable synthetic methods that utilize renewable energy sources.

Catalyst: Ruthenium Complex
Light Source: Blue LED
Yield: >85%

Safety Considerations and Handling Guidelines

Potassium 3-iodophenyltrifluoroborate, strong>, it is important to follow standard safety protocols to ensure safe laboratory practices. The compound should be stored in a cool, dry place away from incompatible materials such as strong acids or oxidizers. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this material to prevent skin contact or inhalation.

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In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For example, if skin contact occurs, wash the affected area thoroughly with water for at least 15 minutes. If inhalation occurs, move to fresh air immediately and seek medical attention if necessary.

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"Overall,< strong>Potassium 3-iodophenyltrifluoroborate, strong>, (CAS No. 1189097-36-6) is a highly valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique chemical properties make it an attractive reagent for developing new synthetic methodologies and bioactive molecules. As research continues to advance in these areas,< strong,Potassium 3-iodophenyltrifluoroborate, strong>, is likely to play an increasingly important role in driving innovation and progress in the chemical sciences."

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